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Compound of Interest

Compound Name: NATAMYCIN

Cat. No.: B7886845

Natamycin, an antifungal agent utilized in research and development, requires conscientious
handling and disposal to ensure laboratory safety and environmental protection. Although not
classified as a hazardous substance under the Globally Harmonized System (GHS),
responsible management of its waste streams is imperative.[1] Adherence to national and local
regulations is the primary principle governing its disposal.

Natamycin Waste Stream Management

Proper segregation of natamycin waste at the point of generation is crucial for safe and
compliant disposal. Different forms of hatamycin waste necessitate distinct disposal pathways.
The following table summarizes the recommended procedures for each waste stream.
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Waste Stream

Description

Recommended Disposal
Procedure

Unused/Expired Solid

Natamycin

Pure, solid natamycin powder
that is expired or no longer

needed.

1. Keep in its original, clearly
labeled container. 2. Do not
mix with other chemical waste.
3. Consult your institution's
Environmental Health & Safety
(EHS) office or a certified
waste disposal contractor for
pickup and disposal through a
licensed facility.[1][2]

Contaminated Solid Waste

Items such as gloves, pipette
tips, bench paper, and vials

contaminated with natamycin.

1. Collect in a designated,
lined, puncture-proof container
with a lid. 2. Clearly label the
container as "Non-hazardous
Chemical Waste" or as
required by your institution's
policy. 3. Keep the container
closed when not in use. 4.
Arrange for pickup and
disposal through your
institution's EHS office or a
certified waste disposal

contractor.[1]

Aqueous Solutions Containing

Natamycin

Buffers or other aqueous
solutions containing

natamycin.

1. Collect in a designated,
sealed, and leak-proof carboy.
2. Label the container with its
contents (e.g., "Agueous
Waste with Natamycin"). 3. Do
not pour down the drain. 4.
Arrange for pickup by your
institution's EHS office.[1]

Empty Natamycin Containers

Original packaging that has

held natamycin.

1. Handle the uncleaned
container as you would the

product itself. 2. For containers
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< 5 gallons, triple rinse with a
suitable solvent (e.g., water),
collecting the rinsate as
aqueous waste. 3. After proper
rinsing, the container may be
offered for recycling, if
available, or disposed of in
regular trash. 4. Do not reuse
the container for other

purposes.[1]

Spill Management

In the event of a natamycin spill, immediate and appropriate action is necessary to mitigate
any potential hazards.

For Solid Spills:
e Avoid actions that generate dust.

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

» Cover drains to prevent entry into waterways.

o Carefully sweep or scoop the dry material into a container for disposal.

» Clean the affected area thoroughly.

» Dispose of the collected material and cleaning supplies as contaminated solid waste.[1]
For Liquid Spills:

o Absorb the spill with an inert material.

» Place the absorbent material into a sealed container for disposal.

e Clean the spill area thoroughly with plenty of water.[2]
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Natamycin Disposal Workflow

The following diagram outlines the logical steps for the proper disposal of natamycin waste in

a laboratory setting.

Natamycin Waste Generation

Identify Natamycin Waste Stream
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Natamycin Waste Disposal Workflow

It is important to note that while natamycin is not regulated as a dangerous good for transport,
all chemical waste must be managed responsibly to prevent environmental contamination.[1]
Always consult your institution's specific waste management policies and your Environmental

Health & Safety department for guidance.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Natamycin.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Natamycin.pdf
https://www.benchchem.com/product/b7886845#natamycin-proper-disposal-procedures
https://www.benchchem.com/product/b7886845#natamycin-proper-disposal-procedures
https://www.benchchem.com/product/b7886845#natamycin-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7886845?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7886845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

